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Introduction

Cyanine3 (Cy3) is a bright, orange-fluorescent dye commonly used for labeling biological
molecules, including peptides.[1][2] Its high extinction coefficient, good photostability, and
fluorescence intensity make it an excellent choice for a variety of applications such as
fluorescence microscopy, flow cytometry, and in-vivo imaging.[1][2] This document provides a
detailed protocol for the covalent labeling of synthetic peptides with Cyanine3. The most
common method for labeling peptides is through the reaction of an amine-reactive Cy3 NHS
ester with primary amines present on the peptide (N-terminus or lysine side chains).[3][4][5]
Alternatively, thiol-reactive Cy3 maleimide can be used to target cysteine residues.[6][7] This
protocol will focus on the more common amine-reactive labeling strategy.

Key Experimental Steps

A typical workflow for labeling synthetic peptides with Cy3 NHS ester involves dissolving the
peptide and dye, reacting them in a suitable buffer, and then purifying the labeled peptide from
excess dye and reaction byproducts.
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Preparation
Dissolve Peptide in Dissolve Cy3 NHS Ester
Amine-Free Buffer in Anhydrous DMSO or DMF

Labeling Reaction

Mix Peptide and Cy3 NHS Ester Solutions

'

Incubate at Room Temperature
(Protected from Light)

Purification

Purify Labeled Peptide
(e.g., HPLC, Gel Filtration)

Anav_ysis

Characterize Labeled Peptide
(Spectroscopy, Mass Spectrometry)

Peptide-NH2 )
(Primary Amine) + Cy3-NHS Ester
Peptide-NH-CO-Cy3 . NHS
(Stable Amide Bond) (Byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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